Cas no 4373-70-0 (3-(4-(Methylthio)phenyl)pyridine)

• Product Name: 3-(4-(Methylthio)phenyl)pyridine
• CAS No: 4373-70-0
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 4909280
• Update Time: 2025-11-01

3-(4-(Methylthio)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methylthio)phenyl)pyridine
• 3-(4-(Methylthio)phenyl)pyridine

• Inchi： 1S/C12H11NS/c1-14-12-6-4-10(5-7-12)11-3-2-8-13-9-11/h2-9H,1H3
• InChI Key： BXRLXUJDDRFMTK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3
• Topological Polar Surface Area: 38.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-(Methylthio)phenyl)pyridine

Comprehensive Overview of 3-(4-(Methylthio)phenyl)pyridine (CAS No. 4373-70-0): Properties, Applications, and Market Insights

3-(4-(Methylthio)phenyl)pyridine (CAS No. 4373-70-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound features a pyridine ring linked to a 4-(methylthio)phenyl group, making it a versatile intermediate for various synthetic applications. Its unique structural properties contribute to its wide range of uses, particularly in the development of advanced materials and bioactive molecules.

The chemical formula of 3-(4-(Methylthio)phenyl)pyridine is C₁₂H₁₁NS, with a molecular weight of 201.29 g/mol. The presence of both pyridine and thioether functional groups enhances its reactivity, allowing it to participate in diverse chemical reactions. Researchers and industries value this compound for its ability to act as a building block in the synthesis of more complex molecules, particularly those targeting drug discovery and crop protection.

One of the most notable applications of 3-(4-(Methylthio)phenyl)pyridine is in the pharmaceutical industry, where it serves as a key intermediate for the synthesis of potential therapeutic agents. Its structural motif is often found in molecules designed to interact with biological targets, such as enzymes and receptors. Recent studies have explored its role in the development of anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel treatments in global healthcare.

In the agrochemical sector, 3-(4-(Methylthio)phenyl)pyridine is utilized in the formulation of pesticides and herbicides. The compound's ability to modulate biological pathways in pests and weeds makes it a valuable component in sustainable agriculture. With the increasing focus on environmentally friendly and high-efficiency agrochemicals, this compound is gaining traction as a safer alternative to traditional chemicals.

Material science is another field where 3-(4-(Methylthio)phenyl)pyridine finds application. Its incorporation into polymers and coatings enhances properties such as thermal stability and electrical conductivity. This has led to its use in advanced materials for electronics, including organic light-emitting diodes (OLEDs) and conductive polymers, which are pivotal in the development of next-generation displays and flexible electronics.

The market for 3-(4-(Methylthio)phenyl)pyridine is expanding, driven by its multifaceted applications. According to industry reports, the demand for this compound is expected to grow steadily, particularly in regions with robust pharmaceutical and agrochemical industries. Companies are investing in research to explore new derivatives and formulations, further broadening its utility. The rise of green chemistry initiatives is also influencing production methods, with an emphasis on reducing environmental impact.

From a regulatory standpoint, 3-(4-(Methylthio)phenyl)pyridine is generally regarded as safe for use in approved applications. However, manufacturers and researchers must adhere to guidelines set by regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Compliance with these regulations ensures the compound's safe handling, storage, and disposal, minimizing risks to human health and the environment.

In conclusion, 3-(4-(Methylthio)phenyl)pyridine (CAS No. 4373-70-0) is a compound of significant industrial and scientific importance. Its diverse applications in pharmaceuticals, agrochemicals, and material science underscore its value as a versatile chemical intermediate. As research continues to uncover new uses and formulations, the compound is poised to play an even greater role in addressing contemporary challenges in healthcare, agriculture, and technology. For those seeking high-quality 3-(4-(Methylthio)phenyl)pyridine, it is essential to partner with reputable suppliers who adhere to stringent quality and safety standards.